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Compound of Interest

Compound Name: Antibiotic tan-592B

Cat. No.: B1667552

Despite a comprehensive search of scientific literature and patent databases, detailed
information regarding the discovery, isolation, and biological characterization of the antibiotic
designated as TAN-592B remains elusive. This in-depth technical guide serves to document
the current state of knowledge and the significant information gaps surrounding this compound.

While the chemical identity of TAN-592B is established, with a molecular formula of
C29H47CIN10014S and a precise IUPAC name, the foundational scientific data typically
associated with the discovery of a new antibiotic is not publicly available. This includes critical
information for researchers and drug development professionals, such as the producing
microorganism, the specific fermentation conditions required for its biosynthesis, and the
detailed protocols for its isolation and purification.

Chemical and Physical Properties

A summary of the known chemical data for Antibiotic TAN-592B is presented below. This
information is derived from chemical databases and does not originate from primary research
literature describing its discovery.
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Property Value
Molecular Formula C29H47CIN10014S
Exact Mass 826.2682 g/mol

(6R,7S)-7-[[(2S)-5-amino-5-
oxopentanoyllamino]-3-[[(4S)-4-
[[(2R,3R,5S)-1,5-diamino-3,6-dihydroxy-1,4-

dioxohexan-2-ylJamino]-7-guanidino-3-

IUPAC Name

hydroxyheptanoyl]loxymethyl]-8-oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

The Uncharted Path of Discovery and Isolation

A critical component of any new antibiotic's technical profile is the methodology of its discovery
and isolation. This typically involves a multi-stage process, from the initial screening of
microbial sources to the final purification of the active compound. The absence of this
information for TAN-592B presents a significant hurdle for the scientific community.

A generalized workflow for the discovery and isolation of a novel antibiotic is presented below.
It is important to note that this is a hypothetical pathway and does not represent the specific,
and currently unknown, process for TAN-592B.
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Figure 1. A generalized workflow for the discovery and isolation of a novel antibiotic. This
diagram illustrates the typical stages, from initial screening of microorganisms to the final
characterization of the purified compound.

Biological Activity: An Unanswered Question

The biological activity of an antibiotic is paramount to its potential clinical utility. Key data, such
as the Minimum Inhibitory Concentrations (MICs) against a panel of pathogenic bacteria, are
essential for understanding its spectrum of activity and potency. At present, no peer-reviewed
studies detailing the antimicrobial activity of TAN-592B are available.

Conclusion and Future Directions

The current body of public knowledge on Antibiotic TAN-592B is limited to its chemical
structure. The lack of information regarding its biological origin, production, and antimicrobial
properties suggests that "TAN-592B" may be an internal research designation that was not
pursued to publication, a compound that was patented but not extensively studied, or a
substance that has been misidentified in public databases.

For researchers and drug development professionals interested in this molecule, the primary
path forward would be to attempt to locate the original patent or scientific disclosure that first
mentioned "TAN-592B." Without this foundational information, any further investigation into its
properties and potential applications would require a de novo discovery and characterization
effort. The scientific community awaits the disclosure of the primary research that would bring
the story of TAN-592B to light.
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592b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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